Cas no 2375250-32-9 ((1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride)

• Product Name: (1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride
• CAS No: 2375250-32-9
• MF: C₉H₁₅ClF₃NO
• MW: 245.669712305069
• CID: 5762537
• PubChem ID: 145874820
• Update Time: 2025-07-17

(1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2375250-32-9
• EN300-7439403
• rac-(1R,2S,4R,5R)-5-methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine hydrochloride
• (1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride

• Inchi： 1S/C9H14F3NO.ClH/c1-14-8(9(10,11)12)4-5-2-6(8)3-7(5)13;/h5-7H,2-4,13H2,1H3;1H/t5-,6-,7+,8-;/m1./s1
• InChI Key： KTAZXUFOAAHTSX-HZIXLPQISA-N
• SMILES： Cl.FC([C@]1(C[C@@H]2[C@H](C[C@H]1C2)N)OC)(F)F

Computed Properties

• Exact Mass: 245.0794263g/mol
• Monoisotopic Mass: 245.0794263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride

Comprehensive Overview of (1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride (CAS No. 2375250-32-9)

The compound (1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride (CAS No. 2375250-32-9) is a highly specialized chiral amine derivative with a bicyclic structure. Its unique stereochemistry and functional groups, including the methoxy and trifluoromethyl moieties, make it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the hydrochloride salt enhances its solubility and stability, which is critical for formulation development.

In recent years, the demand for chiral building blocks like (1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride has surged due to their applications in asymmetric synthesis and drug discovery. Researchers are particularly interested in its potential role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making this compound a hotspot for medicinal chemistry studies.

The synthesis of CAS No. 2375250-32-9 involves multi-step organic transformations, often starting from norbornene derivatives. Key steps include stereoselective amination and methoxylation, which require precise control to achieve the desired (1R,2S,4R,5R) configuration. Advanced analytical techniques such as HPLC, NMR, and X-ray crystallography are employed to confirm purity and stereochemistry, ensuring compliance with regulatory standards.

From an industrial perspective, scalability and cost-efficiency are critical challenges for (1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride. Green chemistry principles, such as catalytic methods and solvent recycling, are increasingly adopted to minimize environmental impact. This aligns with the growing focus on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In addition to its pharmaceutical applications, this compound has garnered attention in material science for designing novel polymers and coatings. The rigid bicyclo[2.2.1]heptane backbone contributes to thermal stability, while the amine functionality allows for further derivatization. Such versatility makes it a subject of interest in patents and academic publications.

For researchers exploring CAS No. 2375250-32-9, safety data sheets (SDS) and handling protocols are essential. While not classified as hazardous, proper storage under anhydrous conditions is recommended to prevent degradation. FAQs often address its compatibility with common reagents, which is crucial for reaction planning.

In summary, (1R,2S,4R,5R)-5-Methoxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-amine;hydrochloride represents a cutting-edge tool for synthetic chemists. Its combination of chirality, fluorine chemistry, and structural rigidity positions it at the forefront of innovation in drug development and beyond. As interest in precision medicine and targeted therapies grows, this compound is poised to play a pivotal role in advancing scientific breakthroughs.